Cas no 1030222-71-9 (N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
• CAS No: 1030222-71-9
• MF: C₁₆H₁₇ClFN₃OS
• MW: 353.842084646225
• CID: 6400255
• PubChem ID: 32148922
• Update Time: 2025-06-08

N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
• 1030222-71-9
• Z300391746
• N-(4-chloro-2-fluorophenyl)-4-methyl-6-methylsulfanyl-2-propan-2-ylpyrimidine-5-carboxamide
• AKOS034119309
• EN300-26600963
• NCGC00286862-01
• AB01286444-01

• Inchi： 1S/C16H17ClFN3OS/c1-8(2)14-19-9(3)13(16(21-14)23-4)15(22)20-12-6-5-10(17)7-11(12)18/h5-8H,1-4H3,(H,20,22)
• InChI Key： WNSRCKJBOOIWLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(C1C(=NC(C(C)C)=NC=1C)SC)=O

Computed Properties

• Exact Mass: 353.0764892g/mol
• Monoisotopic Mass: 353.0764892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide

N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide (CAS No. 1030222-71-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide (CAS No. 1030222-71-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to the class of pyrimidine derivatives and exhibits a unique combination of functional groups that contribute to its biological activity.

The chemical structure of N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide is characterized by a pyrimidine core, which is a common scaffold in many biologically active molecules. The presence of a chloro and fluoro substituent on the phenyl ring, along with a methylsulfanyl group and an isopropyl group, imparts specific properties that make this compound particularly interesting for drug discovery and development.

Recent studies have highlighted the potential of N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound possesses anti-inflammatory properties, which could be beneficial in managing conditions such as arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell activity.

Another area where N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide has shown promise is in cancer research. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to act through multiple mechanisms, including inducing apoptosis and disrupting cell cycle progression. These findings suggest that it could be a valuable lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for successful drug development. The compound's oral bioavailability and stability in biological systems make it an attractive candidate for further clinical evaluation.

The safety profile of N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide has also been investigated. Toxicity studies in animal models have indicated that it has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be necessary to ensure its safe use in humans.

Current research efforts are focused on optimizing the structure of N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify key functional groups that can be modified to improve the compound's pharmacological properties. These efforts aim to develop more effective and safer derivatives for clinical use.

In conclusion, N-(4-chloro-2-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide (CAS No. 1030222-71-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing the treatment of various diseases.